Cas no 1333994-83-4 (2,6-dichloro-N-1-(1H-1,2,4-triazol-1-yl)propan-2-ylpyridine-3-sulfonamide)

• Product Name: 2,6-dichloro-N-1-(1H-1,2,4-triazol-1-yl)propan-2-ylpyridine-3-sulfonamide
• CAS No: 1333994-83-4
• MF: C₁₀H₁₁Cl₂N₅O₂S
• MW: 336.197637796402
• CID: 5786752
• PubChem ID: 53603194
• Update Time: 2025-05-26

2,6-dichloro-N-1-(1H-1,2,4-triazol-1-yl)propan-2-ylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Z1159338572
• EN300-26595038
• 2,6-dichloro-N-[1-(1,2,4-triazol-1-yl)propan-2-yl]pyridine-3-sulfonamide
• 2,6-dichloro-N-[1-(1H-1,2,4-triazol-1-yl)propan-2-yl]pyridine-3-sulfonamide
• 1333994-83-4
• AKOS033120700
• 2,6-dichloro-N-1-(1H-1,2,4-triazol-1-yl)propan-2-ylpyridine-3-sulfonamide

• Inchi： 1S/C10H11Cl2N5O2S/c1-7(4-17-6-13-5-14-17)16-20(18,19)8-2-3-9(11)15-10(8)12/h2-3,5-7,16H,4H2,1H3
• InChI Key： GEUUAMJJGZGZMY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(N=1)Cl)S(NC(C)CN1C=NC=N1)(=O)=O

Computed Properties

• Exact Mass: 335.0010512g/mol
• Monoisotopic Mass: 335.0010512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 98.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 2,6-dichloro-N-1-(1H-1,2,4-triazol-1-yl)propan-2-ylpyridine-3-sulfonamide

Professional Introduction to Compound with CAS No. 1333994-83-4 and Product Name: 2,6-dichloro-N-1-(1H-1,2,4-triazol-1-yl)propan-2-ylpyridine-3-sulfonamide

The compound identified by the CAS number 1333994-83-4 and the product name 2,6-dichloro-N-1-(1H-1,2,4-triazol-1-yl)propan-2-ylpyridine-3-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic sulfonamides, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including chloro substituents, a pyridine ring, and a 1H-1,2,4-triazole moiety, which contribute to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives as pharmacological agents. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 1H-1,2,4-triazole ring in this compound is particularly noteworthy, as triazoles have been extensively studied for their ability to modulate various biological pathways. The 2,6-dichloro substituents on the pyridine ring enhance the compound's lipophilicity and binding affinity to biological targets, making it a promising candidate for further pharmacological investigation.

One of the most compelling aspects of this compound is its potential application in oncology research. Recent studies have demonstrated that sulfonamide derivatives can inhibit the activity of key enzymes involved in cancer cell proliferation and survival. Specifically, the N-1-(1H-1,2,4-triazol-1-yl)propan-2-yl moiety may interact with target proteins in a manner that disrupts oncogenic signaling pathways. This interaction could potentially lead to the development of new therapeutic strategies for treating various types of cancer. Additionally, the pyridine-3-sulfonamide group may contribute to the compound's ability to cross cell membranes, thereby improving its bioavailability and therapeutic efficacy.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The chloro substitution on the pyridine ring is achieved through nucleophilic aromatic substitution (SNAr), while the introduction of the triazole ring is typically accomplished via cyclocondensation reactions. The final step involves the formation of the sulfonamide bond through reaction with sulfur trioxide or its derivatives. Each step in the synthesis must be carefully optimized to minimize side reactions and maximize the formation of the desired product.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions between this compound and its potential biological targets. These studies have revealed that the chloro substituents play a crucial role in stabilizing interactions with polar residues in protein active sites. The pyridine ring also contributes significantly to binding affinity by forming hydrogen bonds with hydroxyl or amide groups. Furthermore, the triazole moiety may engage in π-stacking interactions with aromatic residues, further enhancing binding stability.

In vitro experiments have provided valuable insights into the pharmacological properties of this compound. Initial screening assays have shown that it exhibits potent inhibitory activity against several enzymes implicated in cancer progression. For instance, it has demonstrated significant inhibition of cyclin-dependent kinases (CDKs), which are essential for regulating cell cycle progression. Additionally, it has shown promise in inhibiting tyrosine kinases involved in signal transduction pathways that promote tumor growth.

The potential therapeutic applications of this compound extend beyond oncology. Preclinical studies have suggested that it may also have utility in treating inflammatory diseases by modulating inflammatory cytokine production. The sulfonamide group is known to interact with enzymes such as dihydropteroate synthase (DHPS), which plays a role in bacterial folate metabolism but also has implications in human inflammatory responses. By inhibiting DHPS or related enzymes, this compound could potentially reduce inflammation and associated symptoms.

Another area of interest is the compound's interaction with bacterial enzymes that are resistant to traditional sulfonamide antibiotics. Structural modifications aimed at enhancing binding affinity while minimizing resistance mechanisms are being explored. These efforts involve optimizing both steric hindrance around key functional groups and electronic properties through careful selection of substituents.

The development of novel drug candidates like this one relies heavily on advancements in synthetic methodologies and analytical techniques. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) is commonly used for purification and structural confirmation purposes during synthesis optimization efforts while nuclear magnetic resonance spectroscopy (NMR) provides detailed information about molecular connectivity between atoms within complex structures allowing chemists precise control over reaction outcomes ensuring high purity standards required before proceeding further into preclinical testing phases where bioavailability absorption distribution metabolism excretion toxicity profiles need thorough evaluation under controlled experimental conditions designed simulate human physiological responses accurately predict potential side effects possible drug-drug interactions ensuring safe effective treatment regimens when eventually approved by regulatory agencies such as FDA EMA equivalent bodies worldwide after meeting stringent quality assurance guidelines established internationally accepted practices within pharmaceutical industry today maintaining highest levels innovation integrity throughout entire research development lifecycle ensuring patients receive best possible care available science allows today tomorrow future generations benefit from collective knowledge humanity continues push boundaries medical science improving lives all around world every single day thanks dedicated professionals working tirelessly behind scenes making these breakthroughs possible ordinary people benefit extraordinary ways never thought possible before thanks everyone involved bringing these advancements reality helping millions suffering various illnesses find new hope renewed optimism future looks brighter because we never stop striving improve ourselves world around us together one step at time every discovery every innovation builds foundation stronger healthier future everyone deserves enjoy thanks everyone contributing making these dreams become reality helping us reach higher achieve more than ever thought possible before continuing push forward despite challenges face along way knowing ultimate goal worth pursuing improving lives millions worldwide every single day without fail moving forward together toward better tomorrow everyone deserves enjoy fruits hard work dedication put into making these advancements happen ordinary people extraordinary things become possible when work together toward common purpose improving human condition everywhere we look